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Cat. No.: B15609290
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cog 133, a peptide fragment of Apolipoprotein E (ApoE) corresponding to residues 133-149, is
a significant research compound with potent anti-inflammatory and neuroprotective effects.[1]
[2][3][4] It functions as an antagonist of the a7 nicotinic acetylcholine receptors (hAAChRs) and
competes with the ApoE holoprotein for binding to the LDL receptor.[1][2][5] Supplied as a
trifluoroacetate (TFA) salt, proper dissolution and handling are crucial for obtaining reliable and
reproducible experimental results. These application notes provide detailed protocols for the
dissolution of Cog 133 TFA powder for both in vitro and in vivo research applications.

Data Presentation
Cog 133 TFA Properties
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Property Value Source

Ac-LRVRLASHLRKLRKRLL-
Synonyms [2][5]
NH2, ApoE (133-149)

Molecular Formula C99H182F3N37021 [2][3]

Molecular Weight 2283.78 g/mol [2]

olubil

Reported .
. Recommendations
Solvent Solubility/Concentr Source
] and Notes
ation
Sterile Water Soluble to 1 mg/mL - [6]

. Requires sonication
Not Specified 100 mg/mL ) [1]
for a clear solution.

High solubility is

Aqueous Buffers (e.g., expected due to the Test on a small scale 7]
PBS) basic amino acid first.
residues.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in Sterile
Water

This protocol is suitable for most in vitro applications.
Materials:

e Cog 133 TFA powder

 Sterile, nuclease-free water

» Sterile, low-protein-binding microcentrifuge tubes
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Vortex mixer

Ultrasonic water bath

Procedure:

Aliquoting: Before opening, briefly centrifuge the vial of Cog 133 TFA powder to ensure all
the powder is at the bottom.

Solvent Addition: Add the desired volume of sterile water to the vial to achieve the target
concentration (e.g., for a 1 mg/mL stock solution, add 1 mL of water to 1 mg of powder).

Initial Dissolution: Gently vortex the solution for 20-30 seconds to facilitate dissolution.
Visual Inspection: Visually inspect the solution for any undissolved particulate matter.

Sonication (if necessary): If the powder is not fully dissolved, place the vial in an ultrasonic
water bath for 5-10 minutes.[1]

Gentle Warming (optional): If sonication is insufficient, the solution can be gently warmed to
37°C for 10 minutes to aid dissolution.[6]

Storage: Once fully dissolved, the stock solution can be stored at -20°C for up to one month
or at -80°C for up to six months.[4] Avoid repeated freeze-thaw cycles.

Protocol 2: Reconstitution for In Vivo Studies

For in vivo experiments, it is often recommended to prepare fresh solutions.

Materials:

Cog 133 TFA powder

Sterile, pyrogen-free saline or other appropriate vehicle

Sterile vials

Vortex mixer
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o Ultrasonic water bath

Procedure:

Calculate Required Amount: Determine the total amount of Cog 133 TFA needed based on
the dosage, animal weight, and number of animals. It is advisable to prepare a slight excess.

Dissolution: Directly dissolve the calculated weight of Cog 133 TFA powder in the
appropriate volume of sterile vehicle.

Aid Dissolution: If precipitation or cloudiness occurs, gentle warming and/or sonication can
be used to achieve a clear solution.[1]

Administration: Use the freshly prepared solution promptly.[1]

Protocol 3: Optional TFA Salt Exchange

For sensitive biological assays where the TFA counter-ion may interfere, a salt exchange to
hydrochloride (HCI) can be performed.[7][8]

Materials:

Cog 133 TFA powder

Sterile, nuclease-free water

100 mM HCI solution

Liguid nitrogen or a dry ice/ethanol bath

Lyophilizer

Procedure:

« Initial Dissolution: Dissolve the Cog 133 TFA in sterile water (e.g., at 1 mg/mL).

 Acidification: Add 100 mM HCI to the peptide solution to a final concentration of 2-10 mM.

 Incubation: Let the solution stand at room temperature for at least one minute.[8]
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e Freezing: Flash-freeze the solution in liquid nitrogen or a dry ice/ethanol bath.[8]
» Lyophilization: Lyophilize the frozen solution overnight until a fluffy powder is obtained.[8]

o Repeat: To ensure complete removal of TFA, re-dissolve the lyophilized powder in the same
HCI solution and repeat the freezing and lyophilization steps at least two more times.[8]

e Final Reconstitution: The resulting Cog 133 HCI salt can be dissolved in the desired
experimental buffer as described in Protocol 1.
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Caption: Workflow for dissolving Cog 133 TFA powder.
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Caption: Antagonistic action of Cog 133 on the a7 nAChR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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